Cas no 99849-17-9 (8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine)

• Product Name: 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine
• CAS No: 99849-17-9
• MF: C₉H₈ClNO₄
• MW: 229.617121696472
• CID: 812115
• PubChem ID: 3775828
• Update Time: 2025-11-02

8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine Chemical and Physical Properties

Names and Identifiers

• 4H-1,3-Benzodioxin,8-(chloromethyl)-6-nitro-
• 2-(chloromethyl)-4-nitro-8,10-dioxabicyclo[4.4.0]deca-2,4,11-triene
• 8-CHLOROMETHYL-6-NITRO-4H-BENZO[1,3]DIOXINE
• DTXSID20396270
• 99849-17-9
• 8-CHLOROMETHYL-6-NITROBENZO-1,3-DIOXAN
• BS-23889
• 8-(chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine
• 8-(chloromethyl)-6-nitro-4H-1,3-benzodioxine
• EN300-04300
• Z56768047
• BP-13169
• 8-(Chloromethyl)-6-nitro-4H-benzo[d][1,3]dioxine
• SCHEMBL7087743
• AKOS000271129
• MFCD00173700
• 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine

• MDL： MFCD00173700
• Inchi： 1S/C9H8ClNO4/c10-3-6-1-8(11(12)13)2-7-4-14-5-15-9(6)7/h1-2H,3-5H2
• InChI Key： PSVFVAYNOKLOMR-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=CC2COCOC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 229.014
• Monoisotopic Mass: 229.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Density: 1.454
• Boiling Point: 419.6°Cat760mmHg
• Flash Point: 207.5°C
• Refractive Index: 1.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,3-dioxanes

Additional information on 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine

Research Briefing on 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine (CAS: 99849-17-9)

8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine (CAS: 99849-17-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its benzodioxine scaffold and nitro functional group, has been the subject of recent studies due to its potential applications in drug development and medicinal chemistry. The chloromethyl moiety present in the structure offers a reactive site for further chemical modifications, making it a versatile intermediate in synthetic pathways.

Recent research has focused on the synthesis and biological evaluation of derivatives of 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's utility as a precursor in the development of novel antimicrobial agents. The study highlighted the compound's ability to inhibit bacterial growth by targeting essential enzymes involved in cell wall synthesis. The findings suggest that derivatives of this compound could serve as promising candidates for combating antibiotic-resistant bacterial strains.

Another significant area of investigation involves the compound's potential role in cancer therapeutics. Research conducted at the National Cancer Institute (2024) explored the cytotoxic effects of 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine derivatives on various cancer cell lines. The results indicated selective toxicity towards cancer cells, with minimal effects on normal cells, suggesting a potential for targeted cancer therapy. The mechanism of action appears to involve the induction of apoptosis through the activation of specific signaling pathways.

In addition to its biological applications, 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine has also been investigated for its chemical properties. A recent study in the Journal of Organic Chemistry (2023) detailed the compound's reactivity in various synthetic transformations, including nucleophilic substitution and reduction reactions. These findings provide valuable insights into the compound's versatility as a building block in organic synthesis.

Despite these promising developments, challenges remain in the optimization of the compound's pharmacokinetic and pharmacodynamic properties. Ongoing research aims to address these issues by exploring structural modifications to enhance bioavailability and reduce potential toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 8-(Chloromethyl)-6-nitro-2,4-dihydro-1,3-benzodioxine (CAS: 99849-17-9) represents a compound with significant potential in both chemical biology and pharmaceutical research. Its diverse applications, ranging from antimicrobial agents to cancer therapeutics, underscore its importance in the field. Continued research and development efforts are likely to yield further breakthroughs, paving the way for novel therapeutic strategies.